4,5,8-Trihydroxy-4-(1H-indol-3-ylmethyl)-2,6-dioxabicyclo[3.3.0]octan-3-one

• CAS No.: 8075-98-7
• Product Name: 4,5,8-Trihydroxy-4-(1H-indol-3-ylmethyl)-2,6-dioxabicyclo[3.3.0]octan-3-one
• Molecular Formula: C15H15NO6
• Molecular Weight: 305.28 g/mol
• IUPAC Name: (3S,3aR,6aS)-3,6,6a-trihydroxy-6-(1H-indol-3-ylmethyl)-3,3a-dihydro-2H-furo[3,2-b]furan-5-one
• Standard InChI: InChI=1S/C15H15NO6/c17-11-7-21-15(20)12(11)22-13(18)14(15,19)5-8-6-16-10-4-2-1-3-9(8)10/h1-4,6,11-12,16-17,19-20H,5,7H2/t11-,12+,14?,15-/m0/s1
• Standard InChIKey: OMSJCIOTCFHSIT-KNUOEEMSSA-N
• Isomeric SMILES: C1[C@@H]([C@@H]2[C@](O1)(C(C(=O)O2)(CC3=CNC4=CC=CC=C43)O)O)O
• SMILES: C1C(C2C(O1)(C(C(=O)O2)(CC3=CNC4=CC=CC=C43)O)O)O
• Canonical SMILES: C1C(C2C(O1)(C(C(=O)O2)(CC3=CNC4=CC=CC=C43)O)O)O
• Description: Ascorbigen belongs to the class of organic compounds known as isosorbides. These are organic polycyclic compounds containing an isosorbide(1, 4-Dianhydrosorbitol) moiety, which consists of two -oxolan-3-ol rings. Ascorbigen is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ascorbigen is primarily located in the cytoplasm. Outside of the human body, ascorbigen can be found in bitter gourd, brassicas, guava, and mung bean. This makes ascorbigen a potential biomarker for the consumption of these food products.
• Synonyms: ascorbigen
• PubChem Compound: 3081416
• Last Modified: Nov 11 2021